Cas no 2643368-19-6 (4-​Dibenzothiophenecarb​oxylic acid, ethyl ester)

• Product Name: 4-​Dibenzothiophenecarb​oxylic acid, ethyl ester
• CAS No: 2643368-19-6
• MF: C₁₅H₁₂O₂S
• MW: 256.32
• CID: 5077495
• Update Time: 2026-03-01

4-​Dibenzothiophenecarb​oxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-​Dibenzothiophenecarb​oxylic acid, ethyl ester

• Inchi： 1S/C15H12O2S/c1-2-17-15(16)12-8-5-7-11-10-6-3-4-9-13(10)18-14(11)12/h3-9H,2H2,1H3
• InChI Key： RPZBKHANFBYLGG-UHFFFAOYSA-N
• SMILES： C1=C(C2=C(C=C1)C1=CC=CC=C1S2)C(OCC)=O

Additional information on 4-​Dibenzothiophenecarb​oxylic acid, ethyl ester

Comprehensive Overview of 4-Dibenzothiophenecarboxylic Acid, Ethyl Ester (CAS No. 2643368-19-6)

4-Dibenzothiophenecarboxylic acid, ethyl ester (CAS No. 2643368-19-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. This compound, characterized by its unique dibenzothiophene core, is increasingly being explored for its potential applications in drug development and advanced material engineering. Its molecular structure, which combines a dibenzothiophene moiety with an ethyl ester functional group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-performance organic compounds like 4-Dibenzothiophenecarboxylic acid, ethyl ester has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its potential role in photovoltaic materials and OLED technology, where its electron-rich structure could enhance device efficiency. Additionally, its derivatives are being studied for their bioactive properties, making it a candidate for antimicrobial and anti-inflammatory applications.

The synthesis of 4-Dibenzothiophenecarboxylic acid, ethyl ester typically involves multi-step organic reactions, including esterification and aromatic substitution. Its purity and yield are critical factors for industrial applications, prompting innovations in catalytic processes and solvent-free reactions. With the growing emphasis on environmentally friendly synthesis, newer methods such as microwave-assisted reactions and flow chemistry are being explored to optimize production.

From a commercial perspective, 4-Dibenzothiophenecarboxylic acid, ethyl ester is gaining traction in the fine chemicals market. Its applications span agrochemicals, cosmetics, and electronic materials, aligning with global trends toward multifunctional additives. Companies specializing in custom synthesis and contract research are actively listing this compound to meet the needs of R&D laboratories and industrial manufacturers.

For researchers and industry professionals, understanding the physicochemical properties of 4-Dibenzothiophenecarboxylic acid, ethyl ester is essential. Key parameters such as melting point, solubility, and stability under various conditions are critical for its integration into end-use products. Recent studies have also focused on its toxicity profile and biodegradability, addressing concerns related to regulatory compliance and safety standards.

Looking ahead, the compound’s potential in emerging technologies like flexible electronics and nanomaterials is a hot topic. As the scientific community continues to uncover its properties, 4-Dibenzothiophenecarboxylic acid, ethyl ester is poised to play a pivotal role in next-generation innovations. Whether in academic research or industrial applications, this compound exemplifies the intersection of chemistry and cutting-edge technology.